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Compound of Interest

Compound Name: 2-(2-Thienyl)-1,3-dioxolane

Cat. No.: B1273942

An In-depth Technical Guide to 2-(2-Thienyl)-1,3-dioxolane

This technical guide provides a comprehensive overview of 2-(2-Thienyl)-1,3-dioxolane, a
heterocyclic compound of significant interest to researchers, scientists, and professionals in
drug development. This document details its chemical identity, properties, synthesis, and
applications, with a focus on its role as a versatile intermediate in organic synthesis.

Chemical Structure and IUPAC Name

IUPAC Name: 2-(thiophen-2-yl)-1,3-dioxolane[1][2]
Synonyms: 2-(1,3-Dioxolan-2-yl)thiophene[2][3]
Chemical Structure:

The molecule consists of a five-membered thiophene ring linked at its 2-position to the 2-
position of a 1,3-dioxolane ring. The 1,3-dioxolane ring is a five-membered saturated
heterocycle containing two oxygen atoms at positions 1 and 3.

Image of the chemical structure of 2-(2-Thienyl)-1,3-dioxolane would be placed here in a full
document.

Physicochemical Properties
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The quantitative properties of 2-(2-Thienyl)-1,3-dioxolane are summarized in the table below,
providing a valuable reference for experimental design and characterization.

Property Value

CAS Number 58268-08-9[1][2][3]

Molecular Formula C7Hs02S[2][3]

Molecular Weight 156.2 g/mol [2][3]

Appearance Colorless to light yellow/orange clear liquid[3]
Boiling Point 111 °C at 15 mmHg[3]

Density 1.25 g/cm3[3]

Refractive Index n20D 1.55[3]

Purity > 97% (GC)[3]

Applications in Research and Development

2-(2-Thienyl)-1,3-dioxolane is a versatile building block with applications spanning several
scientific domains:

o Organic Synthesis: It serves as a crucial intermediate for creating more complex molecules,
particularly in the agrochemical and fine chemical industries.[3] Its primary function is as a
protecting group for the formyl group of 2-thiophenecarboxaldehyde. Dioxolanes are stable
under basic and nucleophilic conditions, allowing for chemical transformations on other parts
of a molecule, and can be readily removed under mild acidic conditions.[4][5]

o Pharmaceutical Development: The compound is a valuable precursor in the synthesis of
bioactive molecules and pharmaceuticals.[3][6] Its structural motifs are explored for creating
drugs targeting various conditions, including neurological disorders.[3]

o Materials Science: It is utilized in the development of advanced materials such as conductive
polymers and organic electronics.[1][3] The thiophene moiety is a common component in
organic semiconductor research.
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Experimental Protocol: Synthesis

The synthesis of 2-(2-Thienyl)-1,3-dioxolane is typically achieved via the acid-catalyzed
acetalization of 2-thiophenecarboxaldehyde with ethylene glycol.[7] The reaction equilibrium is
driven towards the product by the removal of water, often using a Dean-Stark apparatus.

Reaction:
2-Thiophenecarboxaldehyde + Ethylene Glycol = 2-(2-Thienyl)-1,3-dioxolane + Water

Materials:

2-Thiophenecarboxaldehyde

o Ethylene glycol (1.1 - 1.5 equivalents)

¢ p-Toluenesulfonic acid monohydrate (p-TSA, 0.1 - 1 mol%)

o Toluene (or other suitable solvent for azeotropic water removal)
o Saturated sodium bicarbonate solution

» Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate

e Solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

» To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus
connected to a condenser, add 2-thiophenecarboxaldehyde and toluene.

» Add ethylene glycol (1.2 eq.) and a catalytic amount of p-toluenesulfonic acid monohydrate
(0.5 mol%).

o Heat the mixture to reflux. The formation of water will be observable in the side-arm of the
Dean-Stark trap.
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e Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC) until the starting aldehyde is consumed.

e Once the reaction is complete, cool the mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash with a saturated solution of sodium
bicarbonate to quench the acid catalyst, followed by a wash with brine.

o Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the organic solution under reduced pressure to yield
the crude product.

e The crude product can be purified by distillation under reduced pressure or by column
chromatography on silica gel to afford the pure 2-(2-Thienyl)-1,3-dioxolane.[8]

Logical Workflow and Diagrams

The following diagrams illustrate key logical processes relevant to the synthesis and use of 2-
(2-Thienyl)-1,3-dioxolane.
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Synthesis and Purification Workflow

Reaction Setup
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- p-TSA (catalyst)
- Toluene
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l

Purify Crude Product
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Pure 2-(2-Thienyl)-1,3-dioxolane

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 2-(2-Thienyl)-1,3-dioxolane.
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Decision Logic for Use as Protecting Group

es

Use 2-(2-Thienyl)-1,3-dioxolane
as protecting group

Avoid Dioxolane.
Consider acid-stable
groups (e.g., dithiane).

Dioxolane is a
suitable choice.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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